Cas no 887890-00-8 (N-(2-methoxyphenyl)-3-pentanamido-1-benzofuran-2-carboxamide)

• Product Name: N-(2-methoxyphenyl)-3-pentanamido-1-benzofuran-2-carboxamide
• CAS No: 887890-00-8
• MF: C₂₁H₂₂N₂O₄
• MW: 366.410385608673
• CID: 6007144
• PubChem ID: 7159696
• Update Time: 2025-06-09

N-(2-methoxyphenyl)-3-pentanamido-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxyphenyl)-3-pentanamido-1-benzofuran-2-carboxamide
• N-(2-methoxyphenyl)-3-pentanamidobenzofuran-2-carboxamide
• 2-Benzofurancarboxamide, N-(2-methoxyphenyl)-3-[(1-oxopentyl)amino]-
• SR-01000907697
• AKOS024594175
• N-(2-methoxyphenyl)-3-(pentanoylamino)-1-benzofuran-2-carboxamide
• F0666-0130
• 887890-00-8
• SR-01000907697-1
• AB00671382-01

• Inchi： 1S/C21H22N2O4/c1-3-4-13-18(24)23-19-14-9-5-7-11-16(14)27-20(19)21(25)22-15-10-6-8-12-17(15)26-2/h5-12H,3-4,13H2,1-2H3,(H,22,25)(H,23,24)
• InChI Key： AYZOQKVNQANGCV-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(NC(=O)CCCC)=C1C(NC1=CC=CC=C1OC)=O

Computed Properties

• Exact Mass: 366.15795719g/mol
• Monoisotopic Mass: 366.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 514.6±45.0 °C(Predicted)
• pka: 11.52±0.70(Predicted)

Additional information on N-(2-methoxyphenyl)-3-pentanamido-1-benzofuran-2-carboxamide

Professional Introduction to N-(2-methoxyphenyl)-3-pentanamido-1-benzofuran-2-carboxamide (CAS No. 887890-00-8)

N-(2-methoxyphenyl)-3-pentanamido-1-benzofuran-2-carboxamide, identified by its CAS number 887890-00-8, is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of intense study in drug discovery and development.

The structural framework of N-(2-methoxyphenyl)-3-pentanamido-1-benzofuran-2-carboxamide incorporates several key functional groups that contribute to its unique chemical properties. The presence of a benzofuran core, combined with an amide linkage and a pentanamido side chain, creates a molecule with diverse interactions potential. These structural features are critical in determining its solubility, stability, and reactivity, which are all essential factors in pharmaceutical applications.

In recent years, there has been growing interest in benzofuran derivatives due to their reported pharmacological activities. Benzofuran scaffolds are known to exhibit a wide range of biological effects, including anti-inflammatory, antioxidant, and antimicrobial properties. The specific substitution pattern in N-(2-methoxyphenyl)-3-pentanamido-1-benzofuran-2-carboxamide may contribute to its unique pharmacokinetic profile and target specificity.

The 2-methoxyphenyl moiety is particularly noteworthy, as methoxy-substituted aromatic rings are frequently found in bioactive molecules. This group can influence the compound's electronic properties and interactions with biological targets. Additionally, the pentanamido side chain introduces a polar region that can enhance water solubility, which is crucial for oral and parenteral drug delivery.

The synthesis of N-(2-methoxyphenyl)-3-pentanamido-1-benzofuran-2-carboxamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the benzofuran core efficiently. These synthetic strategies not only ensure high yield but also minimize the formation of unwanted byproducts.

The compound's potential applications in pharmaceuticals have prompted researchers to investigate its biological activity through in vitro and in vivo studies. Preliminary findings suggest that N-(2-methoxyphenyl)-3-pentanamido-1-benzofuran-2-carboxamide may exhibit inhibitory effects on certain enzymes and receptors associated with metabolic disorders and inflammation. These findings align with the broader trend of developing targeted therapies based on natural product-inspired scaffolds.

The role of computational chemistry has been instrumental in understanding the molecular interactions of N-(2-methoxyphenyl)-3-pentanamido-1-benzofuran-2-carboxamide. Molecular docking studies have been used to predict binding affinities with various biological targets, providing insights into its mechanism of action. These computational approaches complement experimental efforts by allowing rapid screening of potential drug candidates.

In conclusion, N-(2-methoxyphenyl)-3-pentanamido-1-benzofuran-2-carboxamide (CAS No. 887890-00-8)